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Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzamide

Cat. No.: B157546

A Technical Guide to 3-
(Trifluoromethyl)benzamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 3-(Trifluoromethyl)benzamide, a key chemical
intermediate in the development of various pharmaceutical agents. This document outlines its
chemical structure, IUPAC nomenclature, physicochemical properties, and a detailed
experimental protocol for its synthesis.

Chemical Structure and IUPAC Name

3-(Trifluoromethyl)benzamide is an aromatic amide. Its structure consists of a benzene ring
substituted with a trifluoromethyl group (-CF3) at the meta-position (position 3) and a primary
carboxamide group (-CONH2) at position 1.

IUPAC Name: 3-(Trifluoromethyl)benzamide

Chemical Formula: CsHeF3NO

SMILES: NC(=0)clcccce(cl)C(F)(F)F

INChl Key: XBGXGCOLWCMVOI-UHFFFAOYSA-N
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Physicochemical Properties

The quantitative physicochemical properties of 3-(Trifluoromethyl)benzamide are
summarized in the table below, providing a valuable resource for experimental design and
computational modeling.

Property Value Source
Molecular Weight 189.13 g/mol

Melting Point 124-127 °C

Boiling Point 241.3 £ 40.0 °C (at 760 Torr)

Density 1.335 + 0.06 g/cms3 (at 20 °C)

CAS Number 1801-10-1

pKa 15.31 + 0.50 (Predicted)

Appearance White to off-white solid

Synthesis of 3-(Trifluoromethyl)benzamide

3-(Trifluoromethyl)benzamide can be synthesized through various methods. A common and
effective laboratory-scale preparation involves the amidation of 3-(trifluoromethyl)benzoyl
chloride with ammonia. Another established method is the palladium-catalyzed
aminocarbonylation of 1-bromo-3-trifluoromethylbenzene using formamide as the amide
source.

Experimental Protocol: Amidation of 3-
(Trifluoromethyl)benzoyl Chloride

This protocol details the synthesis of 3-(Trifluoromethyl)benzamide from its corresponding
acyl chloride. This method is analogous to the preparation of similar benzamides and is highly
effective.

Materials:

e 3-(Trifluoromethyl)benzoyl chloride
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e Concentrated ammonium hydroxide (28-30%)

e Deionized water

e |ce bath

e Stirring apparatus

« Filtration apparatus (Buchner funnel)

Procedure:

 In areaction vessel equipped with a magnetic stirrer, place 3-(trifluoromethyl)benzoyl
chloride.

e Cool the vessel in an ice bath to 0-5 °C.

o While stirring vigorously, slowly add an excess of cold, concentrated ammonium hydroxide to
the cooled acyl chloride. A white precipitate of 3-(Trifluoromethyl)benzamide will form
immediately.

o Continue stirring the mixture in the ice bath for an additional 30 minutes to ensure the
completion of the reaction.

o Collect the solid product by vacuum filtration using a Buchner funnel.

o Wash the collected solid with several portions of cold deionized water to remove any
unreacted starting materials and ammonium salts.

e Dry the purified product under vacuum or by air drying to obtain 3-
(Trifluoromethyl)benzamide as a white to off-white solid.

Safety Precautions: 3-(Trifluoromethyl)benzoyl chloride is corrosive and lachrymatory. This
procedure should be performed in a well-ventilated fume hood with appropriate personal
protective equipment, including gloves and safety goggles. The reaction with ammonia is
exothermic and should be controlled by slow addition and cooling.
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Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of 3-
(Trifluoromethyl)benzamide from 3-(Trifluoromethyl)benzoyl chloride.
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Caption: Synthesis workflow for 3-(Trifluoromethyl)benzamide.
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 To cite this document: BenchChem. [3-(Trifluoromethyl)benzamide chemical structure and
IUPAC name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157546#3-trifluoromethyl-benzamide-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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